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This document provides a detailed overview of the Hafnium-Tungsten (Hf-W) isochron dating

methodology, including the fundamental principles, experimental protocols for sample

preparation, chemical separation, and mass spectrometric analysis, as well as data

presentation and interpretation.

Introduction to Hafnium-Tungsten Isochron Dating
The Hafnium-Tungsten (Hf-W) radiometric dating system is a powerful tool for dating events in

the early Solar System, particularly the formation and differentiation of planetary bodies.[1] This

method utilizes the decay of the extinct radionuclide ¹⁸²Hf to the stable isotope ¹⁸²W. The half-

life of ¹⁸²Hf is approximately 8.9 million years, making it ideal for dating events that occurred

within the first ~50-60 million years of Solar System history.[1][2]

The key to the Hf-W dating system lies in the different geochemical behaviors of hafnium and

tungsten. Hafnium is a lithophile element, meaning it preferentially partitions into the silicate

mantle during planetary differentiation. In contrast, tungsten is a moderately siderophile

element, causing it to be largely sequestered into the metallic core.[1] This fractionation of the

parent (Hf) and daughter (W) elements during core formation allows for the precise dating of

this critical planetary evolution stage.

The ¹⁸²Hf-¹⁸²W Decay System
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The dating method is based on the following beta decay:

¹⁸²Hf → ¹⁸²W + 2β⁻

The change in the abundance of ¹⁸²W in a sample is directly proportional to the amount of ¹⁸²Hf

that has decayed over time. By measuring the isotopic composition of tungsten and the Hf/W

ratio in different mineral or whole-rock fractions of a sample, an isochron can be constructed.

The slope of this isochron is proportional to the initial ¹⁸²Hf/¹⁸⁰Hf ratio, which can then be used

to calculate the age of the sample relative to the formation of the Solar System.

¹⁸²Hf

¹⁸²W

β⁻ decay
(t½ = 8.9 Myr)
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Quantitative Data Summary
The following tables summarize key quantitative data used in Hf-W isochron dating.

Table 1: Decay System Parameters

Parameter Value Reference

¹⁸²Hf Half-life (t½) 8.9 ± 0.1 million years [1]

Decay Constant (λ) of ¹⁸²Hf 7.78 x 10⁻⁸ yr⁻¹ Calculated

Table 2: Standard Isotopic Ratios for Tungsten
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Isotope Ratio Accepted Value Reference

¹⁸⁶W/¹⁸⁴W 0.92767 [3]

¹⁸³W/¹⁸⁴W of Alfa Aesar

standard
0.467052 ± 0.000006 [3]

¹⁸²W/¹⁸⁴W of Alfa Aesar

standard
0.864696 ± 0.000009 [3]

ε¹⁸²W of Chondritic Meteorites -1.9 ± 0.1 (relative to Earth) [1]

Initial Solar System ε¹⁸²W -3.45 ± 0.25 [1]

Experimental Protocols
The following sections detail the key experimental procedures for Hf-W isochron dating.
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Sample Selection and Crushing: Select a representative sample of the meteorite or rock. For

meteorites, separate the metal and silicate fractions. Crush the sample to a fine powder

using a clean agate mortar and pestle.

Digestion:

Silicate Fractions: Weigh an appropriate amount of the powdered sample (typically 0.1-0.5

g) into a clean Savillex® PFA vial. Add a mixture of concentrated hydrofluoric (HF) and

nitric (HNO₃) acids (e.g., in a 2:1 ratio). Seal the vial and place it on a hotplate at

approximately 120-150°C for 48-72 hours, or until complete dissolution is achieved.

Metal Fractions: For metal-rich samples, digestion is typically carried out in a mixture of

concentrated nitric acid (HNO₃) and hydrochloric acid (HCl) (aqua regia).[4]

Spiking (for Isotope Dilution): For the determination of Hf and W concentrations by isotope

dilution, a precisely calibrated mixed ¹⁸⁰Hf-¹⁸³W spike is added to a separate aliquot of the

sample powder before digestion.

The separation of Hf and W from the sample matrix and from each other is critical for accurate

isotopic analysis. This is typically achieved using anion exchange chromatography.

Column Preparation: Prepare an anion exchange column using a resin such as AG1-X8. The

column should be thoroughly cleaned and conditioned with appropriate acids.

Sample Loading: After digestion, evaporate the acid mixture and redissolve the sample in a

solution suitable for loading onto the column (e.g., a mixture of HCl and HF).

Elution of Matrix Elements: Elute the majority of the matrix elements using a specific acid

mixture (e.g., a combination of HCl and HF at varying concentrations).

Elution of Hafnium: Elute the Hafnium fraction using a specific acid mixture (e.g., 9 M HCl -

0.01 M HF).[3]

Elution of Tungsten: Subsequently, elute the Tungsten fraction using a different acid mixture

(e.g., 7 M HCl - 1 M HF).[3] The purity of the Hf and W fractions should be checked to ensure

the absence of isobaric interferences.
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The isotopic compositions of Hf and W are measured using either Multi-Collector Inductively

Coupled Plasma Mass Spectrometry (MC-ICP-MS) or Thermal Ionization Mass Spectrometry

(TIMS).

4.3.1. Tungsten Isotopic Analysis by MC-ICP-MS

Instrument Tuning: Tune the MC-ICP-MS for optimal sensitivity and stability using a tungsten

standard solution.

Sample Introduction: Introduce the purified tungsten fraction into the plasma.

Data Acquisition: Measure the ion beams of the tungsten isotopes simultaneously using the

Faraday collectors. The typical isotopes measured are ¹⁸²W, ¹⁸³W, ¹⁸⁴W, and ¹⁸⁶W.

Mass Bias Correction: Correct for instrumental mass bias by normalizing the measured

isotope ratios to a stable isotope ratio with a known value (e.g., ¹⁸⁶W/¹⁸⁴W = 0.92767).[3]

Data Reporting: Tungsten isotopic data are often reported in epsilon units (ε¹⁸²W), which

represents the deviation in parts per 10,000 of the ¹⁸²W/¹⁸⁴W ratio of a sample from a

terrestrial standard.[1]

4.3.2. Tungsten Isotopic Analysis by TIMS

Filament Loading: Load the purified tungsten sample onto a rhenium (Re) filament. To

enhance ionization, an activator solution (e.g., containing La and Gd) may be added.[5][6]

Analysis: The filament is heated in the mass spectrometer's source, causing ionization of the

tungsten atoms. The ions are then accelerated and separated by mass.

Data Acquisition: Measure the ion beams of the tungsten isotopes.

Precision: TIMS can achieve very high precision, with external reproducibility of ¹⁸²W/¹⁸⁴W

better than 5 ppm.

Data Interpretation: The Isochron Diagram
// Nodes for the axes origin [pos="0,0!"]; x_axis [pos="7,0!"]; y_axis [pos="0,5!"];
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// Axis labels xlabel [label="¹⁸⁰Hf / ¹⁸⁴W", pos="3.5,-0.5!", shape=none, fontcolor="#202124"];

ylabel [label="¹⁸²W / ¹⁸⁴W", pos="-1,2.5!", shape=none, fontcolor="#202124", angle=90];

// Data points p1 [pos="1,1.5!", shape=circle, style=filled, fillcolor="#4285F4", label=""]; p2

[pos="2.5,2.5!", shape=circle, style=filled, fillcolor="#4285F4", label=""]; p3 [pos="4,3.5!",

shape=circle, style=filled, fillcolor="#4285F4", label=""]; p4 [pos="5.5,4.5!", shape=circle,

style=filled, fillcolor="#4285F4", label=""];

// Isochron line origin -> p4 [arrowhead=none, color="#EA4335"];

// Annotations intercept [label="Initial (¹⁸²W / ¹⁸⁴W)₀", pos="1.5,0.8!", shape=none,

fontcolor="#202124", fontsize=10]; slope [label="Slope ∝ (¹⁸²Hf / ¹⁸⁰Hf)₀", pos="4.5,2.5!",

shape=none, fontcolor="#202124", fontsize=10, angle=30];

// Axes origin -> x_axis [arrowhead=normal, color="#202124"]; origin -> y_axis

[arrowhead=normal, color="#202124"]; } dot Caption: A schematic of a Hafnium-Tungsten

isochron diagram.

The fundamental equation for Hf-W isochron dating is:

(¹⁸²W/¹⁸⁴W)present = (¹⁸²W/¹⁸⁴W)initial + (¹⁸²Hf/¹⁸⁴W)present * (e^(λt) - 1)

For the extinct ¹⁸²Hf system, this simplifies to a linear equation when plotting different fractions

of the same sample that have varying Hf/W ratios:

(¹⁸²W/¹⁸⁴W) = (¹⁸²W/¹⁸⁴W)₀ + (¹⁸⁰Hf/¹⁸⁴W) * (¹⁸²Hf/¹⁸⁰Hf)₀

A plot of ¹⁸²W/¹⁸⁴W versus ¹⁸⁰Hf/¹⁸⁴W for different cogenetic samples will yield a straight line (an

isochron).

The y-intercept of the isochron gives the initial ¹⁸²W/¹⁸⁴W ratio of the sample at the time of its

formation.

The slope of the isochron is equal to the initial ¹⁸²Hf/¹⁸⁰Hf ratio at the time of formation. This

initial ratio can then be used to calculate the formation age of the sample relative to a known

starting composition, such as that of the early Solar System.
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Applications
The primary application of Hf-W isochron dating is to determine the timescales of:

Planetary Core Formation: By dating the segregation of metal and silicate in planetary

bodies, the Hf-W system provides crucial constraints on the timing and duration of core

formation in Earth, Mars, the Moon, and asteroids.[1][2]

Early Crustal Differentiation: The method can also be used to date early differentiation

events within the silicate portions of planetary bodies.

Formation of Iron Meteorites: Hf-W dating is instrumental in determining the formation ages

of iron meteorites, which are thought to be the remnants of the cores of early-formed

planetesimals.[1]

Conclusion
The Hafnium-Tungsten isochron dating methodology is a high-precision chronometer for

elucidating the sequence and timing of the earliest events in our Solar System's history. The

successful application of this technique relies on meticulous sample preparation, high-efficiency

chemical separation of hafnium and tungsten, and high-precision isotopic analysis by MC-ICP-

MS or TIMS. The resulting data provide invaluable insights into the processes of planet

formation and differentiation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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